N-boc-thienylalanine

• IUPAC Name: (2S)-2-[(2-methylpropan-2-yl)oxycarbonyl-thiophen-2-ylamino]propanoic acid
• InChI: InChI=1S/C12H17NO4S/c1-8(10(14)15)13(9-6-5-7-18-9)11(16)17-12(2,3)4/h5-8H,1-4H3,(H,14,15)/t8-/m0/s1
• InChI Key: YGDOLSQGBVNXEG-QMMMGPOBSA-N
• Canonical SMILES: CC(C(=O)O)N(C1=CC=CS1)C(=O)OC(C)(C)C
• Isomeric SMILES: C[C@@H](C(=O)O)N(C1=CC=CS1)C(=O)OC(C)(C)C
• Molecular Formula: C12H17NO4S
• Molecular Weight: 271.33 g/mol

Description

N-boc-thienylalanine is a useful research compound. Its molecular formula is C12H17NO4S and its molecular weight is 271.33 g/mol. The purity is usually 95%.
BenchChem offers high-quality N-boc-thienylalanine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-boc-thienylalanine including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Native Chemical Ligation at Phenylalanine : N-Boc-β-mercapto-l-phenylalanine, a derivative of N-boc-thienylalanine, enables native chemical ligation at phenylalanine. This is crucial for peptide synthesis, particularly in producing peptides with complex structures (Crich & Banerjee, 2007).

• Synthesis of Phosphotyrosyl Mimetics : N-Boc-thienylalanine analogues are useful in the synthesis of phosphotyrosyl mimetics, which play a vital role in studying cellular signal transduction processes (Oishi et al., 2004).

• Radioiodination of Phenylalanine Derivatives : N-Boc-p-(tri-n-butylstannyl)-L-phenylalanine tetrafluorophenyl ester, another derivative, is synthesized for radioiodination, aiding in peptide synthesis and biochemical studies (Wilbur et al., 1993).

• Biohybrid -Se-S- Coupling Reactions : The synthesis of the N-(2-seleninatoethyl) amide of N-Boc-phenylalanine and its reductive coupling reactions are significant for creating biohybrid materials, potentially useful as biological probes or enzyme inhibitors (Abdo et al., 2013).

• Molecular Self-Assembly in Alanine Derivatives : N-boc-thienylalanine is instrumental in the molecular self-assembly of amino acids, crucial for developing new crystal engineering strategies (Rajalakshmi et al., 2014).

• Synthesis of Aminomethyl-L-Phenylalanine : N-Boc-4-Aminomethyl-L-phenylalanine, a derivative, is used in synthesizing important biochemical compounds (Hartman & Halczenko, 1991).

• Study of Peptide Chemistry : Protected enantiopure 2-pyrrolylalanine, synthesized from N-Boc-thienylalanine, is used to explore the effects of electronic properties on peptide chemistry (Doerr & Lubell, 2012).

• Disruption of Diphenylalanine Assembly : The Boc-modified variant of diphenylalanine shows altered material properties, which is key to the development of peptide-based biomaterials for diagnostics and therapy (Creasey et al., 2016).

• Synthesis of Archetypal Nanostructures : Nucleoside conjugated-diphenylalanines, including those derived from N-boc-thienylalanine, lead to unique nanostructures, useful in biomaterial chemistry and bioelectronics (Datta et al., 2018).

• Synthesis of β-Thienylalanine Vasopressin Analogs : β-Thienylalanine, a component of N-boc-thienylalanine, is used in synthesizing vasopressin analogs with potential pharmacological applications (Konieczna et al., 1993).